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A Technical Guide to the Physical Properties of
Sorbyl Acetate
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the key physical properties of sorbyl
acetate (2,4-Hexadien-1-ol acetate), focusing on its boiling point and solubility. The information

is presented to support research, development, and formulation activities.

Quantitative Data Summary
The following tables summarize the reported values for the boiling point and solubility of sorbyl
acetate under various conditions.

Table 1: Boiling Point of Sorbyl Acetate
Boiling Point (°C) Pressure (mm Hg) Citation

192.00 - 193.00 760.00 [1]

100.00 20.00 [1][2][3]

83 - 84 19 [4]

55 - 60 5 [5]
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Table 2: Solubility of Sorbyl Acetate
Solvent Solubility Temperature (°C) Citation

Water
747.7 mg/L

(estimated)
25 [1][6]

Water 0.47 mg/g (470 mg/L) 20 [4]

Water
Practically insoluble /

Insoluble
Not Specified [2][3][7][8]

Alcohol Soluble Not Specified [1][2][3][7][8]

Triacetin Soluble Not Specified [1]

Experimental Protocols
The determination of physical properties such as boiling point and solubility is fundamental to

the characterization of a chemical substance. Standardized methods, such as those published

by the Organisation for Economic Co-operation and Development (OECD), ensure data quality

and comparability.

Determination of Boiling Point (OECD Guideline 103)
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure. Several methods are recognized under OECD Guideline 103 for this

determination.[7][8][9]

Principle: The methods applicable are for liquid and low-melting substances that do not

undergo chemical decomposition below their boiling point.[8][9] Common techniques include:

Ebulliometer Method: This method involves measuring the temperature of the boiling liquid

directly with a sensitive thermometer immersed in the liquid phase. It is a very accurate

method.

Dynamic Method: This technique measures the vapor-recondensation temperature in a reflux

condenser. It can also be used to determine vapor pressure.[8][9]
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Distillation Method: Boiling point is determined during the distillation of the liquid. The

temperature of the vapor is measured as the liquid distills, and the plateau temperature is

recorded as the boiling point.[4][8] This is suitable for separating and purifying volatile liquids.

[4]

Siwoloboff Method (Capillary Method): A small amount of the sample is heated in a fusion

tube along with an inverted, sealed-end capillary tube.[3][10] The boiling point is the

temperature at which a rapid and continuous stream of bubbles emerges from the capillary,

and upon cooling, is the temperature at which the liquid is drawn back into the capillary tube.

[3][5][10]

Differential Scanning Calorimetry (DSC) / Differential Thermal Analysis (DTA): These thermal

analysis methods can also be used to determine boiling points by detecting the enthalpy

change during the phase transition from liquid to gas.[8][11]

General Procedure (Siwoloboff Method):

A small quantity of sorbyl acetate is placed in a fusion tube.

A capillary tube, sealed at one end, is placed open-end-down into the liquid.

The assembly is attached to a thermometer and heated slowly and uniformly in a heating

bath (e.g., a Thiele tube with high-boiling oil).[3][10]

As the temperature rises, air trapped in the capillary tube expands and escapes.

When the boiling point is reached, a continuous stream of vapor bubbles will emerge from

the capillary tube.[3]

The heat source is removed, and the apparatus is allowed to cool slowly.

The temperature at which the liquid is drawn into the capillary tube is recorded as the boiling

point.[10]

The ambient atmospheric pressure must be recorded, as boiling point is pressure-

dependent.
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Determination of Water Solubility (OECD Guideline 105)
Water solubility is the saturation mass concentration of a substance in water at a given

temperature.[12] For substances like sorbyl acetate, which has low water solubility, the Flask

Method or the Column Elution Method are recommended.[6][12]

Principle: The substance is mixed with water, and the system is allowed to reach saturation

equilibrium at a constant temperature. The concentration of the substance in the aqueous

phase is then determined by a suitable analytical method.[1]

General Procedure (Flask Method):

A preliminary test is conducted to estimate the approximate solubility and the time required

to reach equilibrium.[12]

An excess amount of sorbyl acetate is added to a flask containing a known volume of

purified water.

The flask is agitated (e.g., by stirring or shaking) in a constant temperature bath (preferably

at 20 ± 0.5 °C) for a sufficient period to achieve equilibrium (typically 24-48 hours).[6][12]

After equilibrium is reached, the mixture is allowed to stand to permit phase separation.

The aqueous phase is carefully separated from the undissolved sorbyl acetate, typically by

centrifugation or filtration, ensuring no undissolved particles are carried over.

The concentration of sorbyl acetate in the clear aqueous solution is quantified using a

validated analytical technique, such as gas chromatography (GC) or high-performance liquid

chromatography (HPLC).

Logical Workflow Diagram
The following diagram illustrates a generalized workflow for the experimental determination and

reporting of the physical properties of a chemical substance.
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1. Preparation & Planning

2a. Boiling Point Determination (OECD 103)

2b. Solubility Determination (OECD 105)

3. Data Analysis & Reporting
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Caption: Workflow for Physical Property Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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